Cas no 115201-45-1 (1-[(3,4-dichlorophenyl)methyl]-1,2,4-triazole)

• Product Name: 1-[(3,4-dichlorophenyl)methyl]-1,2,4-triazole
• CAS No: 115201-45-1
• MF: C₉H₇Cl₂N₃
• MW: 228.077979326248
• CID: 2613521
• PubChem ID: 23273935
• Update Time: 2025-04-21

1-[(3,4-dichlorophenyl)methyl]-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dichlorophenyl)methyl]-1,2,4-triazole
• AKOS013124978
• 115201-45-1
• DTXSID80632242
• SCHEMBL5306457
• 1-[(3,4-Dichlorophenyl)methyl]-1H-1,2,4-triazole

• Inchi： 1S/C9H7Cl2N3/c10-8-2-1-7(3-9(8)11)4-14-6-12-5-13-14/h1-3,5-6H,4H2
• InChI Key： ZROKMGPXVOUISG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C=NC=N1)Cl

Computed Properties

• Exact Mass: 227.0017026Da
• Monoisotopic Mass: 227.0017026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų